Cas no 899964-83-1 ((2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 899964-83-1
• MF: C₂₂H₁₉N₃O₃S₂
• MW: 437.534562349319
• CID: 5490629
• Update Time: 2025-10-31

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C22H19N3O3S2/c1-27-17-9-10-18(28-2)21-20(17)24-22(30-21)25(14-15-6-3-4-12-23-15)19(26)11-8-16-7-5-13-29-16/h3-13H,14H2,1-2H3/b11-8+
• InChI Key： MVZWVDIXUWFZST-DHZHZOJOSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=NC=CC=C1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

Chemical Compound CAS No. 899964-83-1: (2E)-N-(4,7-Dimethoxy-1,3-Benzothiazol-2-Yl)-N-(Pyridin-2-Yl)Methyl-3-(Thiophen-2-Yl)Prop-2-Enamide

The chemical compound with CAS No. 899964-83-1, named (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate structure, which includes a benzothiazole core, a pyridine substituent, and a thiophene group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the significance of benzothiazole derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research has shown that benzothiazole-containing compounds can exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of the pyridine group in this compound further enhances its versatility, as pyridine derivatives are known for their role in enzyme inhibition and receptor modulation. Additionally, the thiophene moiety is recognized for its electron-withdrawing properties, which can influence the compound's electronic characteristics and bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the benzothiazole core through condensation reactions and subsequent functionalization to introduce the pyridine and thiophene substituents. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems.

In terms of applications, this compound has shown promise in preliminary biological assays. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Furthermore, its interaction with cellular receptors has been investigated, revealing potential applications in the treatment of neurodegenerative diseases. The integration of these functional groups into a single molecule creates a platform for exploring diverse pharmacological activities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in various biological systems. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum chemical calculations have shed light on its electronic structure and reactivity. These computational tools are invaluable for guiding further experimental studies and refining the compound's design for specific therapeutic applications.

Despite its potential benefits, the development of this compound faces challenges related to scalability and bioavailability. Efforts are underway to address these issues through modifications to its structure and formulation strategies. For instance, researchers are exploring prodrug approaches to enhance solubility and improve absorption profiles.

In conclusion, (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-y l)methyl -3-(thiophen - 2 - yl ) prop - 2 - enamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique combination of functional groups positions it as a promising candidate for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization in various scientific domains.